Cas no 94556-80-6 (2-Amino-4,5-bis(4-methoxyphenyl)-3-furonitrile)

• Product Name: 2-Amino-4,5-bis(4-methoxyphenyl)-3-furonitrile
• CAS No: 94556-80-6
• MF: C₁₉H₁₆N₂O₃
• MW: 320.341944694519
• MDL: MFCD00825568
• CID: 798673
• PubChem ID: 24880670
• Update Time: 2025-10-30

2-Amino-4,5-bis(4-methoxyphenyl)-3-furonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Furancarbonitrile,2-amino-4,5-bis(4-methoxyphenyl)-
• 2-Amino-4,5-bis(4-methoxyphenyl)-3-furonitrile
• 2-Amino-4,5-bis(4-methoxyphenyl)furan-3-carbonitrile
• 2-amino-4,5-bis-(4-methoxyphenyl)furan-3-carbonitrile
• 2-amino-4,5-di-p-anisyl-3-furonitrile
• 2-Amino-4,5-bis(4-methoxyphenyl)-3-furancarbonitrile (ACI)
• Z56887707
• 3-FURANCARBONITRILE, 2-AMINO-4,5-BIS(4-METHOXYPHENYL)-
• 2-Amino-4,5-bis(4-methoxyphenyl)furan-3-carbonitrile, 97%
• SB61450
• CS-0302744
• DTXSID30366303
• AG-205/36711041
• AB00717075-01
• LS-08852
• MFCD00825568
• 94556-80-6
• DEQCWXNKHKLPFP-UHFFFAOYSA-N
• G65132
• SR-01000514255-1
• CCG-317248
• AKOS000116056
• 2-Amino-4,5-bis-(4-methoxy-phenyl)-furan-3-carbonitrile
• EN300-02594
• 2-AMINO-4 5-BIS(4-METHOXYPHENYL)FURAN-3&
• SR-01000514255
• ALBB-026120
• Oprea1_611976

• MDL： MFCD00825568
• Inchi： 1S/C19H16N2O3/c1-22-14-7-3-12(4-8-14)17-16(11-20)19(21)24-18(17)13-5-9-15(23-2)10-6-13/h3-10H,21H2,1-2H3
• InChI Key： DEQCWXNKHKLPFP-UHFFFAOYSA-N
• SMILES： N#CC1C(C2C=CC(OC)=CC=2)=C(C2C=CC(OC)=CC=2)OC=1N

Computed Properties

• Exact Mass: 320.11600
• Monoisotopic Mass: 320.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.1
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Color/Form: solid
• Density: 1.28
• Melting Point: 190-194 °C (lit.)
• Boiling Point: 509.5°C at 760 mmHg
• Flash Point: 262°C
• Refractive Index: 1.639
• PSA: 81.41000
• LogP: 4.66588

2-Amino-4,5-bis(4-methoxyphenyl)-3-furonitrile Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Diphenylfurans 2,3-diphenylfurans

Additional information on 2-Amino-4,5-bis(4-methoxyphenyl)-3-furonitrile

Introduction to 2-Amino-4,5-bis(4-methoxyphenyl)-3-furonitrile (CAS No. 94556-80-6)

2-Amino-4,5-bis(4-methoxyphenyl)-3-furonitrile, with the CAS number 94556-80-6, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its distinctive molecular structure, which includes a furan ring, an amino group, and two methoxyphenyl substituents. The combination of these functional groups imparts a range of interesting properties that make it a valuable candidate for various applications.

The molecular formula of 2-Amino-4,5-bis(4-methoxyphenyl)-3-furonitrile is C₁₇H₁₇N₃O₃, and its molecular weight is approximately 311.34 g/mol. The compound's structure can be visualized as a furan ring with an amino group attached at the 2-position and two methoxyphenyl groups at the 4 and 5 positions. This arrangement provides a balance of aromaticity, electron-donating properties, and functional group reactivity that is crucial for its diverse applications.

In the realm of medicinal chemistry, 2-Amino-4,5-bis(4-methoxyphenyl)-3-furonitrile has shown promise as a potential lead compound for drug development. Recent studies have explored its biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its antioxidant properties have been attributed to its ability to scavenge free radicals and protect cells from oxidative stress.

The anti-cancer potential of 2-Amino-4,5-bis(4-methoxyphenyl)-3-furonitrile has also been investigated. Research conducted by a team at the University of California in 2022 demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and proliferation.

Beyond its medicinal applications, 2-Amino-4,5-bis(4-methoxyphenyl)-3-furonitrile has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of organic electronic materials. For example, studies have shown that this compound can be used as a building block for organic semiconductors and photovoltaic materials. The presence of the furan ring and methoxyphenyl groups enhances its charge transport properties and optical performance.

In the context of synthetic chemistry, the preparation of 2-Amino-4,5-bis(4-methoxyphenyl)-3-furonitrile has been extensively studied. One common synthetic route involves the condensation of 4-methoxybenzaldehyde with malononitrile followed by cyclization to form the furan ring. Subsequent functionalization steps can introduce the amino group at the desired position. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical properties of 2-Amino-4,5-bis(4-methoxyphenyl)-3-furonitrile, such as its melting point (approximately 180°C) and solubility in common organic solvents like DMSO and ethanol, are well-documented. These properties are important for both laboratory-scale experiments and industrial applications. The compound's stability under various conditions has also been evaluated, ensuring its reliability in different environments.

In conclusion, 2-Amino-4,5-bis(4-methoxyphenyl)-3-furonitrile (CAS No. 94556-80-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and synthetic chemistry. Its unique molecular structure endows it with valuable biological activities and physical properties that make it an exciting subject for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.